Cas no 82017-30-9 ((S)-2-(Cyclohexylamino)propanoic acid)

(S)-2-(Cyclohexylamino)propanoic acid is a chiral non-proteinogenic amino acid derivative featuring a cyclohexylamine substituent at the α-position of the propanoic acid backbone. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis, peptide modification, and pharmaceutical research, particularly as a building block for bioactive compounds or catalysts. The cyclohexyl group enhances lipophilicity, potentially improving membrane permeability in drug design. This compound is also useful in studying enzyme-substrate interactions due to its structural resemblance to natural amino acids. Its stability and well-defined chirality make it suitable for applications requiring precise stereochemical control. Typical purity levels exceed 98%, ensuring reproducibility in research and industrial processes.
(S)-2-(Cyclohexylamino)propanoic acid structure
82017-30-9 structure
Product Name:(S)-2-(Cyclohexylamino)propanoic acid
CAS No:82017-30-9
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD16039417
CID:701646
PubChem ID:12003067
Update Time:2025-10-18

(S)-2-(Cyclohexylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(Cyclohexylamino)propanoic acid
    • DL-CYCLOHEXYLALANINE
    • L-Alanine, N-cyclohexyl-
    • N-Cyclohexyl-L-alanine (ACI)
    • (S)-2-(Cyclohexylamino)propanoicacid
    • DB-146140
    • cyclohexyl-l-alanine
    • BVAUMRCGVHUWOZ-ZETCQYMHSA-N
    • AKOS015918354
    • DB-005565
    • 82017-30-9
    • CS-0137914
    • C76628
    • (S)-2-(Cyclohexylamino)propanoic acid (cHex-L-Ala-OH)
    • SCHEMBL38558
    • n-cyclohexyl-l-alanine
    • MFCD16039417
    • (2S)-2-(cyclohexylamino)propanoic acid
    • DS-17358
    • BCP13867
    • MDL: MFCD16039417
    • Inchi: 1S/C9H17NO2/c1-7(9(11)12)10-8-5-3-2-4-6-8/h7-8,10H,2-6H2,1H3,(H,11,12)/t7-/m0/s1
    • InChI Key: BVAUMRCGVHUWOZ-ZETCQYMHSA-N
    • SMILES: N(C1CCCCC1)[C@@H](C)C(=O)O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 49.3Ų

(S)-2-(Cyclohexylamino)propanoic acid Pricemore >>

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